Cas no 172461-89-1 (5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid)

5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic acid is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent, chlorosulfonyl group, and carboxylic acid functionality—enable diverse reactivity, facilitating applications in cross-coupling reactions, sulfonamide formation, and derivatization. The chlorosulfonyl group offers a reactive handle for nucleophilic substitution, while the carboxylic acid allows further functionalization via esterification or amidation. This compound is particularly valuable in the development of thiophene-based scaffolds for medicinal chemistry and materials science. Its high purity and stability under controlled conditions make it a reliable building block for complex molecular architectures.
5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid structure
172461-89-1 structure
Product Name:5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid
CAS No:172461-89-1
MF:C5H2BrClO4S2
MW:305.553977489471
CID:1355003
PubChem ID:21465636
Update Time:2025-05-20

5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-(chlorosulfonyl)-2-thiophenecarboxylic Acid
    • EN300-36917
    • G44472
    • SCHEMBL6964654
    • AKOS026726841
    • 5-bromo-4-(chlorosulfonyl)thiophene-2-carboxylic acid
    • 2-Thiophenecarboxylic acid, 5-bromo-4-(chlorosulfonyl)-
    • 172461-89-1
    • LCYRDCXUIXGVGL-UHFFFAOYSA-N
    • 5-bromo-4-chlorosulfonylthiophene-2-carboxylic acid
    • 5-bromo-4-(chlorosulfonyl)thiophene-2-carboxylicacid
    • 5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid
    • Inchi: 1S/C5H2BrClO4S2/c6-4-3(13(7,10)11)1-2(12-4)5(8)9/h1H,(H,8,9)
    • InChI Key: LCYRDCXUIXGVGL-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=O)O)S1)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 303.82664g/mol
  • Monoisotopic Mass: 303.82664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 108Ų

5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid Security Information

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Additional information on 5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid

5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid (CAS No. 172461-89-1)

5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid, with the CAS registry number 172461-89-1, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a bromine atom at position 5, a chlorosulfonyl group at position 4, and a carboxylic acid group at position 2. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in various research and industrial applications.

The thiophene ring serves as the core structure of this compound, providing a conjugated system that enhances its electronic properties. The bromine substituent at position 5 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in synthetic reactions. Meanwhile, the chlorosulfonyl group at position 4 is known for its strong electron-withdrawing nature, further modulating the electronic environment of the molecule. The carboxylic acid group at position 2 not only adds acidity to the compound but also provides a versatile functional group for further chemical modifications.

Recent studies have highlighted the potential of 5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage, catalysis, and sensing applications. The presence of multiple functional groups in this compound allows for precise control over the structure and properties of the resulting materials.

In addition to its role in materials science, this compound has also been investigated for its potential in organic electronics. The thiophene moiety is well-known for its conjugation capabilities, which are essential for charge transport in organic semiconductors. By incorporating 5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid into polymer backbones, scientists have developed new classes of polymers with enhanced electrical conductivity and stability under various environmental conditions.

The synthesis of 5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid typically involves multi-step organic reactions. A common approach begins with the preparation of the thiophene derivative through sulfurization reactions, followed by selective substitution to introduce bromine and chlorosulfonyl groups. The final step involves carboxylation to install the carboxylic acid functionality. This synthesis pathway requires meticulous control over reaction conditions to ensure high yields and purity.

From an environmental perspective, researchers have also examined the biodegradation pathways of this compound. Understanding its degradation mechanisms is crucial for assessing its environmental impact and developing strategies for waste management. Studies have shown that under specific microbial conditions, this compound can undergo oxidative degradation, leading to the formation of less complex byproducts.

In conclusion, 5-Bromo-4-(chlorosulfonyl)thiophene-2-carboxylic Acid (CAS No. 172461-89-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis, while its functional groups provide opportunities for innovation in materials science and electronics. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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